Cas no 785814-42-8 (1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-)
785814-42-8 structure
Product Name:1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-
CAS No:785814-42-8
MF:C14H16O2
MW:216.275644302368
CID:554516
PubChem ID:57358717
Update Time:2025-04-19
1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]-
- 1-Cyclopentene-1-carboxylicacid, 2-p-methylbenzyl- (5CI)
- 2-[(4-methylphenyl)methyl]cyclopentene-1-carboxylic acid
- 2-[(4-Methylphenyl)methyl]cyclopent-1-ene-1-carboxylic acid
- 785814-42-8
- DTXSID60724210
-
- Inchi: 1S/C14H16O2/c1-10-5-7-11(8-6-10)9-12-3-2-4-13(12)14(15)16/h5-8H,2-4,9H2,1H3,(H,15,16)
- InChI Key: RFWMTWOLHLFCAW-UHFFFAOYSA-N
- SMILES: OC(C1CCCC=1CC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
1-Cyclopentene-1-carboxylicacid, 2-[(4-methylphenyl)methyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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